Cas no 853752-83-7 ({1-4-(2,3-dimethylphenoxy)butyl-1H-1,3-benzodiazol-2-yl}methanol)

• Product Name: {1-4-(2,3-dimethylphenoxy)butyl-1H-1,3-benzodiazol-2-yl}methanol
• CAS No: 853752-83-7
• MF: C₂₀H₂₄N₂O₂
• MW: 324.416765213013
• CID: 5447431
• Update Time: 2025-06-08

{1-4-(2,3-dimethylphenoxy)butyl-1H-1,3-benzodiazol-2-yl}methanol Chemical and Physical Properties

Names and Identifiers

• [1-[4-(2,3-dimethylphenoxy)butyl]benzimidazol-2-yl]methanol
• 1H-Benzimidazole-2-methanol, 1-[4-(2,3-dimethylphenoxy)butyl]-
• {1-4-(2,3-dimethylphenoxy)butyl-1H-1,3-benzodiazol-2-yl}methanol

• Inchi： 1S/C20H24N2O2/c1-15-8-7-11-19(16(15)2)24-13-6-5-12-22-18-10-4-3-9-17(18)21-20(22)14-23/h3-4,7-11,23H,5-6,12-14H2,1-2H3
• InChI Key： HMMHRINFQUDNHQ-UHFFFAOYSA-N
• SMILES： C1(CO)N(CCCCOC2=CC=CC(C)=C2C)C2=CC=CC=C2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on {1-4-(2,3-dimethylphenoxy)butyl-1H-1,3-benzodiazol-2-yl}methanol

Comprehensive Overview of {1-4-(2,3-dimethylphenoxy)butyl-1H-1,3-benzodiazol-2-yl}methanol (CAS No. 853752-83-7)

{1-4-(2,3-dimethylphenoxy)butyl-1H-1,3-benzodiazol-2-yl}methanol (CAS No. 853752-83-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, often referred to by its systematic name, belongs to the class of benzodiazepines, a group of drugs widely used for their anxiolytic, sedative, and muscle relaxant properties. The unique structure of {1-4-(2,3-dimethylphenoxy)butyl-1H-1,3-benzodiazol-2-yl}methanol offers potential therapeutic applications and has been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The chemical structure of {1-4-(2,3-dimethylphenoxy)butyl-1H-1,3-benzodiazol-2-yl}methanol is characterized by a benzodiazepine core with a substituted butyl chain and a 2,3-dimethylphenoxy group. These functional groups contribute to the compound's unique pharmacological profile. The presence of the 2,3-dimethylphenoxy group is particularly noteworthy as it can influence the compound's binding affinity to various receptors and its overall biological activity.

Recent research has focused on the potential therapeutic applications of {1-4-(2,3-dimethylphenoxy)butyl-1H-1,3-benzodiazol-2-yl}methanol. Studies have shown that this compound exhibits potent anxiolytic effects in animal models, making it a promising candidate for the treatment of anxiety disorders. Additionally, preliminary clinical trials have indicated that it may have fewer side effects compared to traditional benzodiazepines, which often cause drowsiness and cognitive impairment.

The mechanism of action of {1-4-(2,3-dimethylphenoxy)butyl-1H-1,3-benzodiazol-2-yl}methanol involves its interaction with the GABAA receptor complex. Benzodiazepines typically enhance the effects of gamma-Aminobutyric acid (GABA), the primary inhibitory neurotransmitter in the central nervous system (CNS). By binding to specific sites on the GABAA receptor, {1-4-(2,3-dimethylphenoxy)butyl-1H-1,3-benzodiazol-2-yl}methanol potentiates GABAergic neurotransmission, leading to increased chloride ion influx and hyperpolarization of neuronal membranes. This results in reduced neuronal excitability and the characteristic anxiolytic effects.

In addition to its anxiolytic properties, {1-4-(2,3-dimethylphenoxy)butyl-1H-1,3-benzodiazol-2-yl}methanol has shown promise in other therapeutic areas. For instance, it has been investigated for its potential as an anticonvulsant agent. Preclinical studies have demonstrated that this compound can effectively reduce seizure activity in rodent models of epilepsy. The mechanism behind this anticonvulsant effect is likely related to its ability to modulate GABAA receptor function and stabilize neuronal membranes.

The pharmacokinetic properties of {1-4-(2,3-dimethylphenoxy)butyl-1H-1,3-benzodiazol-2-yl}methanol have also been studied extensively. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. It undergoes metabolism primarily in the liver via cytochrome P450 enzymes before being excreted in urine and feces. The half-life of {1-4-(2,3-dimethylphenoxy)butyl-1H-1,3-benzodiazol-2-yl}methanol is moderate, allowing for once or twice daily dosing regimens in clinical settings.

Safety and toxicity studies have indicated that {1-4-(2,3-dimethylphenoxy)butyl-1H-1,3-benzodiazol-2-y l}methanol is generally well-tolerated at therapeutic doses. However, like other benzodiazepines, it can cause drowsiness and impaired motor coordination at higher doses. Long-term use may also lead to tolerance and dependence. Therefore, careful monitoring and dose adjustment are essential when using this compound therapeutically.

In conclusion, {1 -4-(2 , 3 -dim eth ylphen oxy )bu ty l - 1 H - 1 , 3 -benz od iaz ol - 2 - yl }me th an ol strong > (CAS No . 85 375 2 - 8 3 -7 ) is a promising compound with significant potential in the treatment of anxiety disorders and epilepsy . Its unique chemical structure , favorable pharmacokinetic properties , and reduced side effect profile make it an attractive candidate for further clinical development . Ongoing research continues to explore its full therapeutic potential , paving the way for new treatment options in various neurological conditions . p >